![molecular formula C13H16N4O3S B269949 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide](/img/structure/B269949.png)
5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide, also known as MRS1477, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. MRS1477 is a selective P2Y6 receptor antagonist that has shown promising results in preclinical studies as a potential treatment for various diseases such as inflammation, cancer, and neurodegenerative disorders.
Mechanism of Action
5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide is a selective P2Y6 receptor antagonist, which means that it binds to and blocks the P2Y6 receptor, preventing it from being activated by its natural ligands. The P2Y6 receptor is involved in various physiological processes such as inflammation, cell growth, and differentiation. By blocking the P2Y6 receptor, this compound can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. The compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β, which are involved in the inflammatory response. This compound has also been shown to reduce the growth and proliferation of cancer cells by inducing apoptosis and inhibiting cell cycle progression. Additionally, this compound has been shown to reduce oxidative stress and inflammation in the brain, which may have neuroprotective effects.
Advantages and Limitations for Lab Experiments
5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide has several advantages for lab experiments. The compound is relatively easy to synthesize and has a high purity, which makes it suitable for use in various assays. Additionally, this compound has been shown to be selective for the P2Y6 receptor, which means that it does not bind to other receptors and cause off-target effects. However, there are some limitations to the use of this compound in lab experiments. The compound has a relatively short half-life, which means that it needs to be administered frequently to maintain therapeutic levels. Additionally, the pharmacokinetics and pharmacodynamics of this compound are not well understood, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research of 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide. One potential direction is the development of this compound as a therapeutic agent for inflammatory diseases such as multiple sclerosis and rheumatoid arthritis. Another potential direction is the use of this compound as a cancer therapy, either alone or in combination with other therapies. Additionally, the neuroprotective effects of this compound suggest that it may have potential as a treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more effective and targeted therapies based on this compound.
Conclusion:
In conclusion, this compound is a novel compound that has shown promising results in preclinical studies as a potential therapeutic agent for various diseases. The compound has a relatively simple synthesis method and has been shown to have selective and specific effects on the P2Y6 receptor. Further research is needed to fully understand the potential therapeutic applications of this compound and to develop more effective and targeted therapies based on this compound.
Synthesis Methods
The synthesis of 5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide involves the reaction of 2-oxo-2-(1-piperidinyl)ethyl sulfide with 5-(5-methyl-3-isoxazolyl)-1,3,4-oxadiazole-2-amine in the presence of a coupling agent. The reaction yields this compound as a white crystalline solid with a purity of over 99%. The synthesis method is relatively simple and can be easily scaled up for large-scale production.
Scientific Research Applications
5-(5-Methyl-3-isoxazolyl)-1,3,4-oxadiazol-2-yl 2-oxo-2-(1-piperidinyl)ethyl sulfide has shown promising results in preclinical studies as a potential therapeutic agent for various diseases. The compound has been shown to have anti-inflammatory effects by inhibiting the activation of microglia and astrocytes, which are involved in the inflammatory response in the central nervous system. This compound has also been shown to inhibit the growth and proliferation of cancer cells by blocking the P2Y6 receptor, which is overexpressed in many types of cancer. Additionally, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
Molecular Formula |
C13H16N4O3S |
---|---|
Molecular Weight |
308.36 g/mol |
IUPAC Name |
2-[[5-(5-methyl-1,2-oxazol-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-piperidin-1-ylethanone |
InChI |
InChI=1S/C13H16N4O3S/c1-9-7-10(16-20-9)12-14-15-13(19-12)21-8-11(18)17-5-3-2-4-6-17/h7H,2-6,8H2,1H3 |
InChI Key |
RCMTVNIPVNFABA-UHFFFAOYSA-N |
SMILES |
CC1=CC(=NO1)C2=NN=C(O2)SCC(=O)N3CCCCC3 |
Canonical SMILES |
CC1=CC(=NO1)C2=NN=C(O2)SCC(=O)N3CCCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.